4-((Trifluoromethyl)sulfonyl)benzenesulfonyl chloride

• IUPAC Name: 4-(trifluoromethylsulfonyl)benzenesulfonyl chloride
• InChI: InChI=1S/C7H4ClF3O4S2/c8-17(14,15)6-3-1-5(2-4-6)16(12,13)7(9,10)11/h1-4H
• InChI Key: PGNBXFXYMQFHLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)C(F)(F)F)S(=O)(=O)Cl
• Molecular Formula: C7H4ClF3O4S2
• DSSTOX Substance ID: DTXSID80734275
• Molecular Weight: 308.7 g/mol
• CAS RN: 63647-64-3

Description

4-((Trifluoromethyl)sulfonyl)benzenesulfonyl chloride is a chemical compound with the molecular formula C7H4ClF3O2S. It is a product of Thermo Scientific Chemicals and was originally part of the Acros Organics product portfolio. The compound is also known by several synonyms, including 4-trifluoromethyl benzenesulfonyl chloride, 4-trifluoromethyl benzene-1-sulfonyl chloride, and p-trifluoromethylbenzenesulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string FC(F)(F)C1=CC=C(C=C1)S(Cl)(=O)=O. This indicates that the molecule consists of a benzene ring with a trifluoromethyl group and a sulfonyl chloride group attached to it.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 244.61 g/mol. It has a melting point of 30°C to 34°C and a boiling point of 118°C to 120°C at 18.0 mmHg. The compound is white to yellow in color. According to ChemSpider, the compound has a density of 1.5±0.1 g/cm3, a boiling point of 252.8±40.0 °C at 760 mmHg, and a flash point of 106.7±27.3 °C.

Scientific Research Applications

Synthesis of Trifluoromethylated Organic Compounds

4-Trifluoromethanesulfonylbenzene-1-sulfonyl chloride: . The compound serves as a precursor for introducing the trifluoromethyl group into various molecular skeletons, a modification that can significantly alter the biological activity of the molecules.

Photoredox Catalysis

. These radicals are integral in creating new carbon-fluorine bonds, which are notoriously difficult to form due to the strength of the C-F bond. This application is particularly important in the development of new methodologies for efficient and selective trifluoromethylation.

Safety and Hazards

4-((Trifluoromethyl)sulfonyl)benzenesulfonyl chloride is classified as a skin corrosive and can cause severe skin burns and eye damage. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

Under ice-cooling, thionyl chloride (2.7 mL) was added dropwise to water (16 mL) over 30 min. The mixture was stirred at room temperature for 12 hr to give a sulfur dioxide-containing solution. Under ice-cooling, {4-[(trifluoromethyl)sulfonyl]phenyl}amine (2.0 g) was added to concentrated hydrochloric acid (9 mL) and the mixture was stirred. An aqueous solution (3 mL) of sodium nitrite (0.67 g) was added dropwise while maintaining the inside temperature at not higher than 5° C. and the mixture was further stirred for 15 min. The mixture was gradually added at 5° C. to a mixture of the above-mentioned sulfur dioxide-containing solution added with cuprous chloride (10 mg). Under ice-cooling, the mixture was further stirred for 30 min. After stirring, the precipitated product was collected by filtration, washed with water, and dried in the presence of phosphorus pentoxide under reduced pressure at 50° C. to give the title compound (yield 2.3 g, 84%).